![molecular formula C23H24FN3O2 B2603454 (4-((2-Ethoxybenzyl)amino)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone CAS No. 1326883-68-4](/img/structure/B2603454.png)
(4-((2-Ethoxybenzyl)amino)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((2-Ethoxybenzyl)amino)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone, also known as EFQM, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.
Scientific Research Applications
Pharmaceutical Applications and Chemical Synthesis
The compound has been explored for its antibacterial properties, particularly against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), as indicated by the synthesis and structural analysis of related quinolone derivatives (H. Fukui et al., 1997). This highlights its potential as a scaffold for developing new antibacterial agents.
Research on derivatives of this compound has demonstrated promising antiproliferative activity against various cancer cell lines, suggesting its utility in the design of anticancer drugs. For instance, studies on quinazolin derivatives have shown significant antioxidant properties, indicating potential therapeutic applications in managing oxidative stress-related diseases (Khalida F. Al-azawi, 2016).
The synthesis and evaluation of novel derivatives have been conducted for their potential as sodium channel blockers and anticonvulsant agents, with some compounds demonstrating higher potency and safety profiles than existing medications. This underscores the relevance of the core structure in designing new treatments for neurological disorders (S. Malik, S. Khan, 2014).
The compound has also been employed as a precursor in the synthesis of PET agents for imaging LRRK2 enzyme in Parkinson's disease research, illustrating its importance in diagnostic applications and the study of neurodegenerative diseases (Min Wang et al., 2017).
Chemical Properties and Reactivity
- Studies on related heterocyclic compounds have contributed to understanding the chemical properties and reactivity of such molecules, aiding in the development of more efficient synthesis methods for pharmaceuticals and other chemical entities. For example, research into the reduction of nitroarenes and azaaromatic compounds using formic acid in the presence of a ruthenium catalyst has provided valuable insights into the reductive transformations of complex organic compounds (Yoshihisa Watanabe et al., 1984).
Properties
IUPAC Name |
[4-[(2-ethoxyphenyl)methylamino]-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O2/c1-2-29-21-8-4-3-7-16(21)14-26-22-18-13-17(24)9-10-20(18)25-15-19(22)23(28)27-11-5-6-12-27/h3-4,7-10,13,15H,2,5-6,11-12,14H2,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQANNTCDHGNEID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CNC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCC4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.